Notoginsenoside R2
Chinese Name
三七皂苷R2
English Name
Notoginsenoside R2
标识符
CAS No.
80418-25-3
Molecular Formula
C41H70O13
Molecular Weight
770.9980
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
33%
26/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled26
druglikeness.missing52
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
770.9980
druglikeness.valid
TPSA
TPSA
218.9900
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
2.7013
druglikeness.valid
LogD
LogD
2.7013
druglikeness.valid
HBA
HBA
-
water_solubility
water_solubility
0.0463
druglikeness.valid
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
0.2083
druglikeness.valid
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
低
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
-
bioavailability
bioavailability
-
PPB
PPB
67.3024
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
-
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
-
CYP1A2_inhibitor
CYP1A2_inhibitor
-
CYP2C9_substrate
CYP2C9_substrate
-
CYP2C9_inhibitor
CYP2C9_inhibitor
-
CYP2C19_substrate
CYP2C19_substrate
-
CYP2C19_inhibitor
CYP2C19_inhibitor
-
CYP2D6_substrate
CYP2D6_substrate
-
CYP2D6_inhibitor
CYP2D6_inhibitor
-
CYP3A4_substrate
CYP3A4_substrate
-
CYP3A4_inhibitor
CYP3A4_inhibitor
-
UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-
Ames_test
Ames_test
0.0
druglikeness.valid
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
无
druglikeness.valid
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
-
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
-
cardiotoxicity
cardiotoxicity
-
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
否
druglikeness.valid
Pgp_substrate
Pgp_substrate
-
Pgp_inhibitor
Pgp_inhibitor
-
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
0.6036
druglikeness.valid
Syn_Accessibility
Syn_Accessibility
5.9775
druglikeness.valid
MRTD
MRTD
否
druglikeness.valid
Skin_Sens
Skin_Sens
否
druglikeness.valid
Resp_Sens
Resp_Sens
否
druglikeness.valid
Photo_tox
Photo_tox
无
druglikeness.valid
Ser_ALK
Ser_ALK
是
druglikeness.valid
Ser_GGT
Ser_GGT
否
druglikeness.valid
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
否
druglikeness.valid
Ser_ALT
Ser_ALT
否
druglikeness.valid
druglikeness.quickNavigation
Related Diseases
糖尿病
Diabetes Mellitus
Corresponding Targets:
炎症性疾病
Inflammatory disease
Corresponding Targets:
心血管保护
Cardiovascular protection
Corresponding Targets:
神经退行性疾病
Neurodegenerative disease
Corresponding Targets:
肿瘤
Cancer
Corresponding Targets:
Plant Sources
相关化合物
榼藤酰胺A
Entadamide A
CAS号:100477-88-1
分子式:C6H11NO2S
分子量:161.2190
![染料木素-7-O-β-D-葡萄糖苷-4’-O-[α-L-鼠李糖基-（1-2）-β-D-葡萄糖苷]结构图](https://www.kuujia.com/scimg/cas/70404-42-1x500.png)
染料木素-7-O-β-D-葡萄糖苷-4’-O-[α-L-鼠李糖基-（1-2）-β-D-葡萄糖苷]
Genistein 7-O-β-D-glucopyranoside-4’-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside]
CAS号:70404-42-1
分子式:C33H40O20
分子量:756.6630
异氧化前胡内酯
Isooxypeucedanin
CAS号:5058-15-1
分子式:C16H14O5
分子量:286.2830
13α,21-二氢宽缨酮
13α,21-Dihydroeurycomanone
CAS号:129587-06-0
分子式:C20H26O9
分子量:410.4190
石当归素
Saxalin
CAS号:125517-45-5
分子式:C16H15ClO5
分子量:322.7410
甲氧基丁香酚-4-O-芸香糖苷
Methoxyeugenol 4-O-rutinoside
CAS号:903519-86-8
分子式:C23H34O12
分子量:502.5130